2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-methylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-methylacetamide, also known as BBA, is a compound that has shown significant potential in scientific research in recent years. It is a sulfonamide derivative that has been synthesized using a specific method and has been found to have a wide range of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-methylacetamide is not fully understood, but it is believed to inhibit the activity of certain enzymes that are involved in cell growth and survival. It has also been shown to modulate the expression of certain genes that are involved in the immune response.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects, including inhibition of cell growth and proliferation, induction of apoptosis, modulation of the immune response, and reduction of inflammation. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-methylacetamide in lab experiments is its high purity and yield, which allows for accurate and reproducible results. Additionally, this compound has been shown to have low toxicity and high specificity for certain enzymes, making it a useful tool for studying specific biochemical pathways. However, one limitation of using this compound is its high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the research of 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-methylacetamide. One direction is to further investigate its mechanism of action and identify the specific enzymes and genes that it targets. Another direction is to explore its potential applications in other scientific research areas, such as cardiovascular disease and metabolic disorders. Additionally, future research could focus on developing more cost-effective synthesis methods for this compound and identifying potential analogs with improved efficacy and specificity.
Synthesis Methods
The synthesis of 2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-methylacetamide involves the reaction between 4-bromobenzylamine and 4-chlorobenzenesulfonyl chloride, followed by the reaction with N-methylacetamide. This method has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
2-(N-(4-bromobenzyl)-4-chlorophenylsulfonamido)-N-methylacetamide has been found to have potential applications in various scientific research areas, including cancer research, neurology, and immunology. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has also been found to have neuroprotective effects in animal models of neurodegenerative diseases. Additionally, this compound has been shown to modulate the immune response and reduce inflammation in animal models of autoimmune diseases.
properties
IUPAC Name |
2-[(4-bromophenyl)methyl-(4-chlorophenyl)sulfonylamino]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16BrClN2O3S/c1-19-16(21)11-20(10-12-2-4-13(17)5-3-12)24(22,23)15-8-6-14(18)7-9-15/h2-9H,10-11H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRYCLQBPOBADRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CN(CC1=CC=C(C=C1)Br)S(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16BrClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.